Cas no 1638767-81-3 ({1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol)

• Product Name: {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol
• CAS No: 1638767-81-3
• MF: C₉H₁₀N₂O
• MW: 162.188501834869
• CID: 5290615
• Update Time: 2026-03-10

{1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol

• Inchi： 1S/C9H10N2O/c1-11-3-2-8-4-7(6-12)5-10-9(8)11/h2-5,12H,6H2,1H3
• InChI Key： LWEDGXOZTOVXAS-UHFFFAOYSA-N
• SMILES： C(C1=CN=C2N(C)C=CC2=C1)O

Additional information on {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol

Introduction to {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol (CAS No. 1638767-81-3)

{1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1638767-81-3, belongs to the pyrrolopyridine class of molecules, which are known for their diverse applications in drug discovery and development. The presence of a hydroxymethyl group at the 5-position of the pyrrolopyridine core enhances its reactivity and makes it a valuable scaffold for further chemical modifications.

The structural framework of {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol consists of a fused ring system comprising a pyrrole ring and a pyridine ring. This bicyclic structure is stabilized by conjugation between the two rings, which contributes to its stability and electronic properties. The methyl group at the 1-position of the pyrrole ring further influences the electronic distribution and reactivity of the molecule. The hydroxymethyl group at the 5-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of pyrrolopyridine derivatives. These compounds have shown promise in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The unique structural features of {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol make it an attractive candidate for further investigation. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors, which could lead to the development of novel therapeutic agents.

One of the most compelling aspects of {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol is its potential as a lead compound for drug discovery. The hydroxymethyl group at the 5-position can be readily modified through various chemical reactions, such as etherification or esterification, to enhance solubility and bioavailability. Additionally, the presence of both nitrogen and oxygen heteroatoms in its structure allows for interactions with multiple biological targets, increasing its therapeutic potential.

Recent studies have demonstrated that derivatives of pyrrolopyridine have inhibitory effects on several key enzymes involved in disease pathways. For instance, some pyrrolopyridine-based compounds have shown inhibitory activity against kinases, which are critical targets in cancer therapy. The structural motif present in {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol is reminiscent of known kinase inhibitors, suggesting that it may exhibit similar biological activities. Further research is needed to fully elucidate its pharmacological profile and explore its potential as a therapeutic agent.

The synthesis of {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the hydroxymethyl group at the 5-position. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research purposes.

Another area of interest is the use of computational chemistry techniques to study the interactions between {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol and biological targets. Molecular modeling studies can provide insights into how this compound binds to its intended targets and predict its biological activity. These computational approaches are particularly valuable in early-stage drug discovery, where they can help guide experimental design and optimize lead compounds.

The pharmacokinetic properties of {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol are also important considerations in drug development. Factors such as solubility, metabolic stability, and distribution must be carefully evaluated to ensure that the compound reaches its target site effectively and remains active for an appropriate duration. Preclinical studies are essential to assess these properties and provide a foundation for clinical trials.

In conclusion, {1-methyl-1H-pyrrolo[2,3-b]pyridin-5-yl}methanol (CAS No. 1638767-81-3) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research in this area continues to advance, we can expect to see more derivatives being developed with enhanced therapeutic properties. The ongoing exploration of this compound underscores its importance as a scaffold for innovative drug discovery efforts.